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Compound of Interest

Compound Name: trans-2-Piperidin-1-ylcyclopentanol

Cat. No.: B2517541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound trans-2-Piperidin-1-ylcyclopentanol is not readily commercially

available and does not have a registered CAS number at the time of this publication. This guide

provides a comprehensive overview of its synthesis, characterization, and potential biological

significance based on established chemical principles and data from analogous compounds.

Introduction
trans-2-Piperidin-1-ylcyclopentanol is a vicinal amino alcohol derivative of cyclopentane.

This class of compounds, characterized by a hydroxyl group and an amino group on adjacent

carbon atoms in a trans configuration, serves as a valuable scaffold in medicinal chemistry. The

incorporation of a piperidine ring, a common motif in many pharmaceuticals, suggests that this

molecule may exhibit interesting biological activities. The piperidine moiety can influence a

compound's lipophilicity, basicity, and ability to interact with biological targets, potentially

enhancing its pharmacokinetic and pharmacodynamic properties.

This technical guide outlines a proposed synthetic route for trans-2-Piperidin-1-
ylcyclopentanol, detailed protocols for its purification and characterization, and a discussion of

its potential biological applications based on the activities of structurally related molecules.
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Property Value

IUPAC Name trans-2-(Piperidin-1-yl)cyclopentan-1-ol

Molecular Formula C₁₀H₁₉NO

Molecular Weight 169.26 g/mol

Canonical SMILES C1CCC(N(C1)C2CCCC2O)CC1

CAS Number Not available

Proposed Synthesis
The most direct and efficient synthetic route to trans-2-Piperidin-1-ylcyclopentanol is the

nucleophilic ring-opening of cyclopentene oxide with piperidine. This reaction is an SN2 type

mechanism where the nitrogen atom of piperidine attacks one of the electrophilic carbon atoms

of the epoxide ring, leading to the formation of the trans product.

Overall Reaction:

Cyclopentene Oxide

trans-2-Piperidin-1-ylcyclopentanol

Piperidine, Heat

Piperidine

Click to download full resolution via product page

Figure 1: Proposed synthesis of trans-2-Piperidin-1-ylcyclopentanol.

Detailed Experimental Protocol
Materials:

Cyclopentene oxide (1.0 eq)

Piperidine (1.2 eq)
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Ethanol (as solvent)

Diethyl ether

Anhydrous magnesium sulfate

Saturated aqueous sodium bicarbonate solution

Brine

Procedure:

To a solution of cyclopentene oxide (1.0 eq) in ethanol, add piperidine (1.2 eq) dropwise at

room temperature with stirring.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated aqueous sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification
The crude trans-2-Piperidin-1-ylcyclopentanol can be purified by column chromatography on

silica gel.

Experimental Protocol for Purification
Materials:

Crude trans-2-Piperidin-1-ylcyclopentanol

Silica gel (for column chromatography)
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Hexane

Ethyl acetate

Triethylamine

Procedure:

Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

Dissolve the crude product in a minimal amount of the eluent.

Load the dissolved sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane, containing a small percentage of

triethylamine (e.g., 1-2%) to prevent tailing of the amine on the acidic silica gel.

Collect the fractions and analyze them by TLC.

Combine the fractions containing the pure product and remove the solvent under reduced

pressure to yield purified trans-2-Piperidin-1-ylcyclopentanol.

Characterization
The structure and purity of the synthesized compound should be confirmed by various

spectroscopic methods.

Expected Spectroscopic Data
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Technique Expected Observations

¹H NMR

Signals corresponding to the piperidine ring

protons, cyclopentane ring protons, a methine

proton adjacent to the hydroxyl group (CH-OH),

and a methine proton adjacent to the piperidine

nitrogen (CH-N). The coupling constants

between the protons on C1 and C2 of the

cyclopentane ring will be indicative of the trans

configuration.

¹³C NMR

Ten distinct carbon signals corresponding to the

piperidine and cyclopentane rings. The carbons

attached to the oxygen and nitrogen atoms will

be shifted downfield.

IR Spectroscopy

A broad absorption band in the region of 3300-

3600 cm⁻¹ due to the O-H stretching of the

hydroxyl group. C-H stretching absorptions

around 2850-3000 cm⁻¹, and a C-N stretching

absorption around 1000-1200 cm⁻¹.

Mass Spectrometry

A molecular ion peak (M⁺) corresponding to the

molecular weight of the compound (169.26

g/mol ). Fragmentation patterns may include the

loss of a hydroxyl group or cleavage of the

cyclopentane or piperidine rings.

Potential Biological Applications
While the specific biological activity of trans-2-Piperidin-1-ylcyclopentanol has not been

reported, the structural motifs present in the molecule suggest several potential areas of

pharmacological interest.

Antimicrobial Activity: Many piperidine derivatives have been shown to possess antibacterial

and antifungal properties. The combination of the piperidine ring and the amino alcohol

functionality could lead to compounds with antimicrobial efficacy.
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Anticancer Activity: The piperidine scaffold is a key component in numerous anticancer

drugs. Derivatives of 2-aminocyclopentanol have also been investigated for their potential as

anticancer agents.

Neurological Activity: The piperidine nucleus is a common feature in many centrally acting

drugs. The structural similarity to known neuromodulators suggests that trans-2-Piperidin-1-
ylcyclopentanol could be explored for its effects on the central nervous system.

Experimental and Logical Workflows
The following diagram illustrates the overall workflow from synthesis to characterization and

potential biological screening of trans-2-Piperidin-1-ylcyclopentanol.
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Figure 2: Workflow for synthesis, purification, characterization, and screening.
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To cite this document: BenchChem. [Technical Guide: trans-2-Piperidin-1-ylcyclopentanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2517541#trans-2-piperidin-1-ylcyclopentanol-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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